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Compound of Interest

Compound Name: Ampicillin

Cat. No.: B1664943 Get Quote

An In-depth Technical Guide on the Chemical Structure and Physical Properties of Ampicillin

Chemical Structure of Ampicillin
Ampicillin is a semi-synthetic, broad-spectrum β-lactam antibiotic belonging to the

aminopenicillin family.[1] Its core structure is derived from the penicillin nucleus, 6-

aminopenicillanic acid, acylated with a D-(-)-α-phenylglycine side chain.[2] This side chain,

specifically the amino group, is crucial for its enhanced activity against Gram-negative bacteria

compared to penicillin G.[1]

The IUPAC name for ampicillin is (2S,5R,6R)-6-[[(2R)-2-amino-2-phenylacetyl]amino]-3,3-

dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid.[3]

Key Structural Features:

β-Lactam Ring: A four-membered cyclic amide that is the reactive center responsible for its

antibacterial activity.

Thiazolidine Ring: A five-membered sulfur-containing ring fused to the β-lactam ring.

Acyl Side Chain: An amino-phenylacetyl group attached to the 6-amino position of the

penicillin nucleus. The presence of the amino group enhances its spectrum of activity.[1]

Carboxylic Acid Group: Contributes to the molecule's acidic properties and water solubility.
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Molecular Formula: C₁₆H₁₉N₃O₄S[4]

Molar Mass: 349.41 g·mol⁻¹[1]

Physical and Chemical Properties of Ampicillin
Ampicillin is typically available as anhydrous ampicillin, ampicillin trihydrate, or its sodium

salt.[2] It appears as a white, crystalline powder and is practically odorless.[2][3]

Data Presentation: Physical Properties of Ampicillin
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Property Value Notes

Appearance
White to off-white crystalline

powder.[5]

Odorless or has a faint

characteristic odor.[3]

Melting Point 198-200 °C (decomposes).[4]

Ampicillin trihydrate

decomposes at 214.5–215°C.

[2]

Molar Mass 349.41 g/mol .[1]

pKa

pKa1 = 2.5 (carboxyl group),

pKa2 = 7.3 (amino group) at

23°C.[2][6]

Water Solubility 10,100 mg/L at 21 °C.[3] Sparingly soluble in water.[7]

Solubility in other solvents

Practically insoluble in acetone

and ethanol 96%. Soluble in

dilute acidic or alkaline

solutions.[7] Soluble in 1 M

NH₄OH (50 mg/mL).[4]

Optical Rotation
[α]D²³ = +287.9° (c=1 in water).

[4]
For anhydrous ampicillin.[2]

Stability

Stable in acidic media due to

the protonated α-amino group.

[6] Unstable in alkaline

solutions.[8] Stability

decreases in the presence of

sugars.[2] Moisture sensitive.

[4]

Ampicillin powders are stable

at room temperature for six

weeks at 43% and 81%

relative humidity.[2]

Experimental Protocols
Detailed methodologies for determining the key physical properties of ampicillin are outlined

below.

Melting Point Determination
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The melting point of ampicillin, which is accompanied by decomposition, can be determined

using a standard capillary melting point apparatus.

Sample Preparation: A small amount of the finely powdered ampicillin sample is packed into

a capillary tube.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the substance begins to melt and the temperature at which it completely decomposes

are recorded as the melting range.

Solubility Determination
The solubility of ampicillin in various solvents can be determined using the shake-flask

method.

Sample Preparation: An excess amount of ampicillin is added to a known volume of the

solvent (e.g., water, ethanol) in a sealed flask.

Equilibration: The flask is agitated at a constant temperature for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Analysis: The saturated solution is filtered, and the concentration of ampicillin in the filtrate

is determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis spectrophotometry.[7]

pKa Determination
The acid dissociation constants (pKa) of ampicillin can be determined by potentiometric

titration.

Solution Preparation: A known concentration of ampicillin is dissolved in water.

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH),

while the pH is monitored using a calibrated pH meter.
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Data Analysis: A titration curve (pH versus volume of titrant added) is plotted. The pKa values

are determined from the half-equivalence points on the curve.

Spectroscopic Analysis
Spectroscopic methods are used for the structural confirmation and quantification of ampicillin.

UV-Vis Spectroscopy: A spectrophotometric method can be used for the assay of ampicillin.

It involves the reaction of hydrolyzed ampicillin with formaldehyde in an acidic buffer, with

the absorbance of the product measured at a specific wavelength.[9]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the ampicillin molecule, such as the β-lactam carbonyl, amide, and carboxylic acid

groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed information about the molecular structure and connectivity of atoms in ampicillin.[8]

Mandatory Visualization
The following diagram illustrates the relationship between the chemical structure of ampicillin
and its key physical and chemical properties.
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Caption: Relationship between ampicillin's structure and its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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